Cas no 1448790-49-5 (1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone
• CAS No: 1448790-49-5
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• MDL: MFCD27992315
• CID: 4700679
• PubChem ID: 130121576
• Update Time: 2025-08-02

1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethan-1-one
• 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone
• YHC79049
• CS-0433324
• MFCD27992315
• AB91065
• 1448790-49-5
• D80024

• MDL： MFCD27992315
• Inchi： 1S/C8H5BrF3NO/c1-4-2-5(9)3-13-6(4)7(14)8(10,11)12/h2-3H,1H3
• InChI Key： GAEMFGMGYFLFCL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)(F)F)=O)C(C)=C1

Computed Properties

• Exact Mass: 266.95066g/mol
• Monoisotopic Mass: 266.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 3

Additional information on 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone

Recent Advances in the Study of 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone (CAS: 1448790-49-5)

The compound 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone (CAS: 1448790-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethanone moiety and bromo-methylpyridinyl structure, has shown promising potential in various therapeutic applications, including kinase inhibition and drug discovery. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for further investigation.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the bromine atom at the 5-position of the pyridine ring and the trifluoroethanone group enhances the molecule's reactivity, enabling efficient derivatization for structure-activity relationship (SAR) studies.

In addition to its synthetic applications, 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone has been investigated for its direct biological effects. Preliminary in vitro studies have demonstrated its inhibitory activity against specific protein kinases, such as EGFR and VEGFR, which are critical targets in oncology. The compound's ability to modulate these pathways suggests its potential as a lead compound for the development of novel anticancer therapies. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and safety profiles.

Another noteworthy aspect of this compound is its physicochemical properties, which have been characterized using advanced analytical techniques. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data have confirmed its structural integrity and purity, while computational modeling has provided insights into its electronic and steric properties. These studies are essential for optimizing its performance in drug formulations and ensuring reproducibility in large-scale synthesis.

Despite the promising findings, challenges remain in the development of 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, leveraging the compound's unique features to overcome these hurdles.

In conclusion, 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanone (CAS: 1448790-49-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in kinase inhibition and drug discovery, coupled with its well-characterized physicochemical properties, make it a valuable candidate for further exploration. Future studies should focus on expanding its therapeutic potential and addressing the current limitations to pave the way for clinical translation.